Cas no 1807435-37-5 (Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1807435-37-5
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4956462
• Update Time: 2025-07-21

Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-3-21-15(20)12-7-10(4-5-13(18)19)6-11(8-12)14(16)9(2)17/h4-8,14H,3H2,1-2H3,(H,18,19)/b5-4+
• InChI Key： FMJRSIDYZPSYSP-SNAWJCMRSA-N
• SMILES： ClC(C(C)=O)C1C=C(/C=C/C(=O)O)C=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 2.4
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate

Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807435-37-5): A Comprehensive Overview

Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate, with the chemical identifier CAS No. 1807435-37-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This benzoate derivative exhibits a unique structural configuration that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate consists of a benzoic acid core substituted with an ethyl ester group at the 3-position and a chlorinated oxopropyl group at the 5-position. This specific arrangement of functional groups imparts distinct chemical properties that are conducive to interactions with biological targets. The presence of both carboxy and chloro functionalities enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of small-molecule compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate has been investigated for its potential to interact with key enzymes and receptors involved in these pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases, which are critical in cell signaling cascades.

One of the most compelling aspects of Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate is its potential as a scaffold for drug discovery. The benzoate moiety is a well-known pharmacophore that is present in numerous FDA-approved drugs, owing to its ability to enhance binding affinity and selectivity. By incorporating additional functional groups such as the carboxyvinyl and chloro oxopropyl substituents, researchers can fine-tune the pharmacological properties of the compound to target specific therapeutic areas.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate for their biological activity. Molecular docking studies have been particularly useful in predicting how this compound might interact with proteins such as transcription factors and growth factor receptors. These predictions have guided experimental efforts to optimize the compound's structure for improved efficacy and reduced toxicity.

The synthesis of Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a benzoic acid derivative, followed by esterification and subsequent functionalization with the chloro oxopropyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and minimize byproduct formation.

In vitro studies have demonstrated that Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate exhibits promising activity against various disease models. For example, research has shown that it can inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways. Additionally, preclinical trials have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for treating conditions such as rheumatoid arthritis.

The development of novel pharmaceuticals often involves rigorous testing to evaluate both efficacy and safety. Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate has undergone several rounds of preclinical testing to assess its pharmacokinetic profile and potential side effects. These studies have provided valuable insights into how the compound is metabolized within the body and how it might be best formulated for therapeutic use.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate represents an example of how structural innovation can lead to new therapeutic strategies. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for more effective treatments that target the root causes of disease.

The future prospects for Ethyl 3-(2-carboxyvinyl)-5-(1-chloro-2-oxopropyl)benzoate are bright, with ongoing research aimed at further optimizing its properties for clinical applications. Collaborative efforts between academia and industry are essential in translating laboratory findings into tangible benefits for patients worldwide. As new discoveries are made, this compound is poised to play a significant role in advancing our ability to combat complex diseases through innovative chemical solutions.